3-(3-Fluoro-5-hydroxyphenyl)-5-methoxybenzoic acid, 95%

• IUPAC Name: 3-(3-fluoro-5-hydroxyphenyl)-5-methoxybenzoic acid
• InChI: InChI=1S/C14H11FO4/c1-19-13-5-8(2-10(6-13)14(17)18)9-3-11(15)7-12(16)4-9/h2-7,16H,1H3,(H,17,18)
• InChI Key: SZXFHQPQNJBAAB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C(=O)O)C2=CC(=CC(=C2)F)O
• Molecular Formula: C14H11FO4
• DSSTOX Substance ID: DTXSID40689393
• Molecular Weight: 262.23 g/mol
• CAS RN: 1261995-11-2

Description

3-(3-Fluoro-5-hydroxyphenyl)-5-methoxybenzoic acid (3-F5HPMBA) is a small organic molecule commonly used in laboratories for various scientific research applications. It is a white crystalline solid that is soluble in water, ethanol, and methanol. 3-F5HPMBA is an aromatic acid with a molecular weight of 264.2 g/mol and a melting point of approximately 101°C.

Scientific Research Applications

3-(3-Fluoro-5-hydroxyphenyl)-5-methoxybenzoic acid, 95% is commonly used in scientific research applications due to its versatile properties. It is often used as a starting material for the synthesis of other compounds, such as 3-fluoro-5-hydroxybenzoyl chloride, which is a useful intermediate for the synthesis of various pharmaceuticals. 3-(3-Fluoro-5-hydroxyphenyl)-5-methoxybenzoic acid, 95% is also used as a reagent for the analysis of biological samples, such as proteins and nucleic acids.

Mechanism of Action

3-(3-Fluoro-5-hydroxyphenyl)-5-methoxybenzoic acid, 95% is an aromatic acid that acts as a proton acceptor in aqueous solutions. In the presence of a base, it can form a conjugate base, which can then react with a proton donor, such as an amine, to form a salt. This reaction is reversible and can be used to control the pH of a solution.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(3-Fluoro-5-hydroxyphenyl)-5-methoxybenzoic acid, 95% are largely unknown. However, it has been shown to act as a proton acceptor in aqueous solutions, and thus may be involved in the regulation of pH in biological systems.

Advantages and Limitations for Lab Experiments

3-(3-Fluoro-5-hydroxyphenyl)-5-methoxybenzoic acid, 95% is a useful reagent for a variety of laboratory experiments due to its solubility in a variety of solvents, its low toxicity, and its low cost. However, it is important to note that 3-(3-Fluoro-5-hydroxyphenyl)-5-methoxybenzoic acid, 95% is highly hygroscopic, and must be stored in an airtight container in order to prevent it from absorbing moisture.

Future Directions

The potential applications of 3-(3-Fluoro-5-hydroxyphenyl)-5-methoxybenzoic acid, 95% in scientific research are numerous. Further research could be conducted to explore its potential as a proton donor or acceptor in biochemical reactions, its use as a starting material for the synthesis of pharmaceuticals, and its use as a reagent for the analysis of biological samples. Additionally, its potential as a therapeutic agent could be explored, as well as its potential use as a food additive or preservative. Finally, further research could be conducted to explore the safety and toxicity of 3-(3-Fluoro-5-hydroxyphenyl)-5-methoxybenzoic acid, 95%, as well as its environmental impact.

Synthesis Methods

3-(3-Fluoro-5-hydroxyphenyl)-5-methoxybenzoic acid, 95% can be synthesized by a variety of methods, including the reaction of 3-fluoro-5-hydroxybenzoic acid with methoxymethyl chloride in the presence of a base catalyst. The reaction is usually carried out in an organic solvent such as dichloromethane or tetrahydrofuran at temperatures ranging from 0°C to 50°C.